Cas no 1698519-44-6 (7-methyl-2-(2-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 7-methyl-2-(2-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1698519-44-6
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 5714938
• PubChem ID: 136838808
• Update Time: 2025-05-20

7-methyl-2-(2-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• EN300-1119430
• 7-Methyl-2-(2-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• 1698519-44-6
• Pyrazolo[1,5-a]pyrimidine, 4,5,6,7-tetrahydro-7-methyl-2-(2-methylcyclopropyl)-
• 7-methyl-2-(2-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

• Inchi： 1S/C11H17N3/c1-7-5-9(7)10-6-11-12-4-3-8(2)14(11)13-10/h6-9,12H,3-5H2,1-2H3
• InChI Key： NBOIVSUHYXDPBR-UHFFFAOYSA-N
• SMILES： N12C(=CC(C3CC3C)=N1)NCCC2C

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 339.7±21.0 °C(Predicted)
• pka: 4.89±0.40(Predicted)

Additional information on 7-methyl-2-(2-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

Introduction to 7-methyl-2-(2-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine (CAS No. 1698519-44-6)

7-methyl-2-(2-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine, identified by its CAS number 1698519-44-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazoloapyrimidine class, a scaffold known for its broad spectrum of biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methyl group at the 7-position and a 2-methylcyclopropyl substituent at the 2-position, contribute to its unique chemical properties and biological interactions.

The pyrazolo1,5-apyrimidine core is a fused bicyclic system consisting of a pyrazole ring linked to an apyrimidine ring. This structural motif has been extensively studied due to its ability to modulate various biological pathways. The 7-methyl and 2-methylcyclopropyl substituents not only enhance the compound's solubility and metabolic stability but also influence its binding affinity to biological targets. Such modifications are crucial in drug design, as they can significantly impact the efficacy and selectivity of a candidate molecule.

Recent advancements in computational chemistry and structure-activity relationship (SAR) studies have shed light on the potential of 7-methyl-2-(2-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine as a lead compound for developing novel therapeutic agents. Researchers have demonstrated that this compound exhibits promising activity against various enzymatic targets and cellular pathways associated with inflammation, cancer, and neurodegenerative diseases. The methylcyclopropyl moiety, in particular, has been identified as a key pharmacophore that enhances binding interactions with protein targets.

In vitro studies have revealed that 7-methyl-2-(2-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine demonstrates inhibitory effects on several kinases and other enzymes implicated in disease pathogenesis. For instance, preliminary data suggest that this compound may interfere with the activity of Janus kinases (JAKs), which are involved in signal transduction pathways relevant to autoimmune disorders. Additionally, its ability to modulate the activity of cyclin-dependent kinases (CDKs) has been explored in the context of cancer therapy. These findings align with the growing interest in developing small molecules that can selectively inhibit aberrant signaling pathways in disease states.

The synthesis of 7-methyl-2-(2-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the methylcyclopropyl group is particularly challenging due to its strained cycloalkyl ring system. However, recent innovations in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules. These advancements are crucial for translating laboratory discoveries into viable drug candidates.

From a medicinal chemistry perspective, the structural diversity offered by compounds like 7-methyl-2-(2-methylcyclopropyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine provides a rich platform for further optimization. By systematically modifying substituents such as the methyl groups or introducing additional functional moieties at strategic positions within the heterocyclic core, researchers can fine-tune pharmacokinetic properties and enhance target specificity. This iterative approach is essential for developing molecules with improved therapeutic profiles.

The pharmacological potential of this compound has also been explored in preclinical models. Animal studies have indicated that it may exhibit anti-inflammatory effects by inhibiting key pro-inflammatory cytokines and enzymes. Furthermore, preliminary investigations suggest that it may possess neuroprotective properties, making it a candidate for treating neurodegenerative conditions such as Alzheimer's disease or Parkinson's disease. These findings underscore the importance of continued research into this class of compounds.

As computational biology plays an increasingly pivotal role in drug discovery, virtual screening techniques have been employed to identify potential binding partners for 7-methyl-2-(2-methylcyclopropyl)-4H,5 H,6 H,7 H-pyrazolo1,5 -apyrimidine*. These simulations have helped predict how this molecule might interact with biological targets at the molecular level, providing valuable insights for experimental validation. Such integrative approaches are accelerating the pace at which novel therapeutic agents are developed.

The future direction of research on CAS No. 1698519-44-6 will likely focus on elucidating its mechanism of action in greater detail and optimizing its pharmacological properties through structure-based drug design. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like this one hold promise for addressing unmet medical needs across multiple therapeutic areas.